Cas no 2580249-36-9 (Ethyl 4-(3-fluoroazetidin-3-yl)benzoate)

• Product Name: Ethyl 4-(3-fluoroazetidin-3-yl)benzoate
• CAS No: 2580249-36-9
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5662304
• PubChem ID: 165886706
• Update Time: 2025-10-28

Ethyl 4-(3-fluoroazetidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2580249-36-9
• ethyl 4-(3-fluoroazetidin-3-yl)benzoate
• EN300-27732166
• Ethyl 4-(3-fluoroazetidin-3-yl)benzoate

• Inchi： 1S/C12H14FNO2/c1-2-16-11(15)9-3-5-10(6-4-9)12(13)7-14-8-12/h3-6,14H,2,7-8H2,1H3
• InChI Key： IXDCUFADKODIEX-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC(C(=O)OCC)=CC=2)CNC1

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4-(3-fluoroazetidin-3-yl)benzoate

Ethyl 4-(3-fluoroazetidin-3-yl)benzoate: A Comprehensive Overview

Ethyl 4-(3-fluoroazetidin-3-yl)benzoate, with CAS No. 2580249-36-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoate ester group with a fluoroazetidine ring. The Ethyl 4-(3-fluoroazetidin-3-yl)benzoate moiety has been the focus of numerous studies due to its potential applications in drug development and material science.

The synthesis of Ethyl 4-(3-fluoroazetidin-3-yl)benzoate involves a multi-step process that typically begins with the preparation of the azetidine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of Ethyl 4-(3-fluoroazetidin-3-yl)benzoate lies in its potential as a building block for more complex molecules. Its azetidine ring, which is a four-membered cyclic amine, provides a rigid structure that can be further functionalized to create bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes, making them candidates for drug discovery programs targeting neurodegenerative diseases.

Another area of interest is the exploration of Ethyl 4-(3-fluoroazetidin-3-yl)benzoate in materials science. The compound's unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Recent research has focused on optimizing its solubility and stability under various conditions to enhance its applicability in these technologies.

In terms of toxicity and environmental impact, Ethyl 4-(3-fluoroazetidin-3-yl)benzoate has been subjected to rigorous testing. Initial studies suggest that it exhibits low acute toxicity in laboratory animals, but long-term effects require further investigation. Additionally, researchers are exploring methods to recycle or degrade this compound safely to minimize its environmental footprint.

The future outlook for Ethyl 4-(3-fluoroazetidin-3-yl)benzoate is bright, with ongoing research aimed at expanding its applications and improving its synthesis methods. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, leading to new breakthroughs in both pharmaceuticals and materials science.